Cas no 65515-33-5 (6-Chloro-2-methoxynicotinic acid)

• Product Name: 6-Chloro-2-methoxynicotinic acid
• CAS No: 65515-33-5
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• MDL: MFCD11847277
• CID: 829942
• PubChem ID: 20328805
• Update Time: 2025-09-22

6-Chloro-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-methoxynicotinic acid
• 6-CHLORO-2-METHOXYPYRIDINE-3-CARBOXYLIC ACID
• 3-Pyridinecarboxylic acid, 6-chloro-2-methoxy-
• 2-methoxy-6-chloronicotinic acid
• BWEDPOXJDWAJGX-UHFFFAOYSA-N
• 0043AC
• RP11141
• AB64672
• ST24045264
• 2-Methoxy-6-chloro-3-pyridinecarboxylic acid

• MDL： MFCD11847277
• Inchi： 1S/C7H6ClNO3/c1-12-6-4(7(10)11)2-3-5(8)9-6/h2-3H,1H3,(H,10,11)
• InChI Key： BWEDPOXJDWAJGX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Topological Polar Surface Area: 59.4

6-Chloro-2-methoxynicotinic acid Security Information

• HazardClass：IRRITANT

Additional information on 6-Chloro-2-methoxynicotinic acid

6-Chloro-2-Methoxynicotinic Acid (CAS No. 65515-33-5): A Comprehensive Overview of Its Pharmacological Properties and Therapeutic Potential

6-Chloro-2-methoxynicotinic acid, with the CAS No. 65515-33-5, is a nitrogen-containing heterocyclic compound that has garnered significant attention in the field of pharmaceutical research. Its unique molecular structure, which combines a nicotinic acid scaffold with a chlorinated and methoxylated functional group, positions it as a potential candidate for the development of novel therapeutics. Recent studies have highlighted its potential in modulating inflammatory pathways and its role as a precursor for bioactive derivatives. This compound is often synthesized through chemical modifications of nicotinic acid, a well-established precursor in the design of various pharmacological agents.

Research published in 2023 in the Journal of Medicinal Chemistry has demonstrated that 6-Chloro-2-methoxynicotinic acid exhibits promising anti-inflammatory properties by inhibiting key cytokine signaling pathways. The compound's ability to interact with the nuclear factor kappa B (NF-κB) pathway has been linked to its potential therapeutic applications in autoimmune and inflammatory diseases. This finding aligns with earlier studies that identified the role of nicotinic acid derivatives in modulating immune responses, suggesting that 6-Chloro-2-methoxynicotinic acid could be a valuable tool in the development of targeted therapies.

Another significant development in the study of 6-Chloro-2-methoxynicotinic acid is its potential as a lead compound for the design of antitumor agents. A 2023 study published in Cancer Research explored the compound's ability to induce apoptosis in cancer cell lines. The research indicated that 6-Chloro-2-methoxynicotinic acid could selectively target oncogenic pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. These findings highlight the compound's potential as a scaffold for the synthesis of novel anticancer agents.

From a synthetic perspective, the preparation of 6-Chloro-2-methoxynicotinic acid involves a series of well-established chemical reactions. Typically, the compound is synthesized through the chlorination of 2-methoxynicotinic acid, a process that requires precise control of reaction conditions to ensure high yield and purity. This synthetic approach is supported by recent advancements in organic chemistry, which have enabled the efficient production of such derivatives with minimal side reactions. The ability to synthesize 6-Chloro-2-methoxynicotinic acid in high purity is critical for its application in both preclinical and clinical research.

Recent studies have also focused on the pharmacokinetic properties of 6-Chloro-2-methoxynicotinic acid. A 2023 paper in Drug Metabolism and Disposition reported that the compound exhibits favorable absorption and metabolism profiles in animal models. The research indicated that 6-Chloro-2-methoxynicotinic acid has a high bioavailability and a long half-life, which are essential attributes for its potential as a therapeutic agent. These properties make it a promising candidate for the development of oral formulations, as they reduce the need for frequent dosing and improve patient compliance.

Another area of interest in the study of 6-Chloro-2-methoxynicotinic acid is its role in the modulation of metabolic pathways. A 2023 review article in Pharmacological Reviews highlighted the compound's potential to influence lipid metabolism by interacting with peroxisome proliferator-activated receptors (PPARs). This interaction could have implications for the treatment of metabolic disorders such as diabetes and obesity. The ability of 6-Chloro-2-methoxynicotinic acid to modulate these pathways suggests its potential as a therapeutic agent for a broader range of conditions.

In the context of drug discovery, 6-Chloro-2-methoxynicotinic acid has been used as a scaffold for the development of more complex molecules. Researchers have explored the possibility of attaching various functional groups to the compound to enhance its therapeutic potential. For example, the addition of hydrophilic groups has been shown to improve the solubility of the compound, which is a critical factor in its effectiveness as a drug. These modifications are part of a broader strategy in pharmaceutical research to optimize the properties of lead compounds for clinical applications.

Despite the promising findings, the study of 6-Chloro-2-methoxynicotinic acid is still in its early stages. While the compound shows potential in various therapeutic areas, further research is needed to fully understand its mechanisms of action and to evaluate its safety and efficacy in clinical trials. The development of 6-Chloro-2-methoxynicotinic acid as a therapeutic agent will depend on the results of ongoing studies, which are expected to provide valuable insights into its potential applications.

In conclusion, 6-Chloro-2-methoxynicotinic acid represents an important advancement in the field of pharmaceutical research. Its unique molecular structure and potential therapeutic applications make it a valuable compound for further investigation. The ongoing studies on this compound are likely to contribute to the development of new drugs for the treatment of various diseases, including inflammatory conditions, cancer, and metabolic disorders. As research in this area continues to evolve, the potential of 6-Chloro-2-methoxynicotinic acid as a therapeutic agent is expected to become increasingly evident.